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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical compound 6-
aminoundecanedioic acid, including its IUPAC name and an analysis of its public record. Due
to the limited availability of specific data for this particular substituted diacid, this guide also
offers an in-depth exploration of its parent molecule, undecanedioic acid. This includes its
chemical and physical properties, synthesis methods, and diverse applications, providing a
foundational understanding for researchers interested in long-chain dicarboxylic acids and their
derivatives.

Part 1: 6-Aminoundecanedioic Acid: Identification

and Availability
IUPAC Name

The systematic IUPAC name for the molecule described as "6-aminoundecanedioic acid" is
6-aminoundecanedioic acid. This name is derived by identifying the longest carbon chain
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containing the principal functional groups, which is an eleven-carbon chain with carboxylic acid
groups at both ends (undecanedioic acid), and an amino group (amino) located at the sixth
carbon atom.

CAS Number and Public Data

A thorough search of chemical databases and scientific literature reveals that a specific CAS
(Chemical Abstracts Service) number for 6-aminoundecanedioic acid is not readily available.
This suggests that this particular substituted dicarboxylic acid is not a commonly synthesized or
commercially available compound. While amino acid derivatives of dicarboxylic acids are a
known class of molecules, the specific isomer with the amino group at the 6-position of
undecanedioic acid does not appear to be extensively documented in public records.

For researchers interested in this specific molecule, custom synthesis would likely be required.
The following sections on the parent molecule, undecanedioic acid, provide a strong foundation
for understanding the chemical context and potential synthetic pathways.

Part 2: Undecanedioic Acid: The Parent Molecule

Undecanedioic acid, also known as 1,9-nonanedicarboxylic acid, is a long-chain dicarboxylic
acid that serves as the structural backbone of 6-aminoundecanedioic acid.[1][2] A
comprehensive understanding of its properties and synthesis is crucial for any work involving
its derivatives.

Chemical and Physical Properties of Undecanedioic
Acid
The key physicochemical properties of undecanedioic acid are summarized in the table below.

These properties are critical for designing experiments, developing formulations, and
understanding its behavior in various applications.
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Property Value Source

CAS Number 1852-04-6 [1]

Molecular Formula C11H2004 [1][2]

Molecular Weight 216.27 g/mol [2]
White crystalline solid or

Appearance [1]
powder

Melting Point 108-115 °C

- Slightly soluble in water;
Solubility ) ] [1]
soluble in organic solvents.

Synthesis of Undecanedioic Acid

Undecanedioic acid can be synthesized through various methods, primarily involving the
oxidative cleavage of specific unsaturated fatty acids. One of the established industrial
methods involves the ozonolysis of erucic acid.

A general laboratory-scale synthesis workflow is outlined below. This process illustrates the
chemical principles that could be adapted for the synthesis of its derivatives.

This protocol provides a conceptual framework for the synthesis of dicarboxylic acids from
unsaturated precursors.

» Dissolution: Dissolve the unsaturated fatty acid (e.g., oleic acid) in a suitable organic solvent,
such as dichloromethane or a mixture of acetic acid and water.

e Ozonolysis: Cool the solution to a low temperature (typically -78 °C) and bubble ozone gas
through the mixture until the solution turns a persistent blue color, indicating an excess of
ozone.

o Workup: Purge the solution with an inert gas (e.g., nitrogen or oxygen) to remove excess
ozone. Add an oxidizing agent, such as hydrogen peroxide, to the reaction mixture.
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» Hydrolysis: Allow the mixture to warm to room temperature and stir for several hours to
ensure complete oxidation of the ozonide intermediate to the carboxylic acids.

» Extraction: Perform a liquid-liquid extraction to separate the dicarboxylic acid from the
reaction mixture. Use a suitable organic solvent like diethyl ether or ethyl acetate.

 Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and
concentrate it under reduced pressure. The crude product can be further purified by
recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).

Unsaturated Fatty Acid Ozonolysis Oxidative Workup quwd Liquid Purlflcatlon Pure Dicarboxylic
in Solvent (-78 °C, 03) (e.g., H202) Extractlon (Recrystalllzatlon) Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of dicarboxylic acids.

Applications of Undecanedioic Acid and its Derivatives

Undecanedioic acid and its derivatives have a wide range of applications across various
industries, driven by their unique properties.[2]

o Polymers: It is a key monomer in the production of high-performance polyamides and
polyesters, such as certain types of nylon. These polymers exhibit excellent mechanical
properties and are used in engineering plastics and fibers.

e Lubricants and Plasticizers: Esters of undecanedioic acid are utilized as high-performance
lubricants and as plasticizers for PVC and other polymers.

o Cosmetics: Due to its low toxicity and biodegradability, it is used in the formulation of
cosmetics and personal care products.

o Pharmaceutical Intermediates: Dicarboxylic acids are valuable building blocks in the
synthesis of active pharmaceutical ingredients (APIs).[2]
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Part 3: Synthesis and Properties of Amino-
Substituted Dicarboxylic Acids

While specific data for 6-aminoundecanedioic acid is scarce, the general principles of
synthesizing and the expected properties of amino-substituted dicarboxylic acids can be
inferred from established organic chemistry.

Conceptual Synthetic Pathways

The introduction of an amino group onto the undecanedioic acid backbone would likely involve
a multi-step synthesis. A plausible conceptual pathway is illustrated below.

Vsl At Selective Protection Halogenation at C6 Amination Deprotection of 6-Aminoundecanedioic
of one -COOH group (e.g., a-bromination variant) (e.g., with NHs or azide) -COOH group Acid

Click to download full resolution via product page
Caption: A conceptual pathway for the synthesis of 6-aminoundecanedioic acid.

This pathway involves:

Selective Protection: One of the carboxylic acid groups would need to be selectively
protected to prevent it from reacting in subsequent steps.

e Functionalization at the 6-position: Introducing a leaving group, such as a halogen, at the 6th
carbon. This is a challenging step on a long aliphatic chain and would require specific
reagents and conditions.

e Nucleophilic Substitution: Introduction of the amino group via nucleophilic substitution, for
example, using ammonia or an azide followed by reduction.

» Deprotection: Removal of the protecting group to yield the final 6-aminoundecanedioic
acid.

Anticipated Properties and Research Potential
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6-Aminoundecanedioic acid would be an amphoteric molecule, possessing both acidic
(carboxylic acid) and basic (amino) functional groups. This dual functionality would make it an
interesting candidate for:

o Polymer Chemistry: As a monomer for the synthesis of novel polyamides with unique
properties conferred by the pendant carboxylic acid group.

o Drug Delivery: The amino and carboxylic acid groups could be used for conjugation to drugs
or targeting moieties.

o Biomaterials: Its structure could be incorporated into biodegradable polymers for medical
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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